Cas no 512810-09-2 (3-Isopropoxy-4-nitro-1H-pyrazole)

• Product Name: 3-Isopropoxy-4-nitro-1H-pyrazole
• CAS No: 512810-09-2
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• MDL: MFCD03444365
• CID: 1040120
• PubChem ID: 4197339
• Update Time: 2025-04-20

3-Isopropoxy-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Isopropoxy-4-nitro-1H-pyrazole
• 4-nitro-5-propan-2-yloxy-1H-pyrazole
• DTXSID70400699
• DB-339412
• E71916
• AKOS015922228
• STK301746
• AKOS025394716
• 512810-09-2
• SCHEMBL21847658
• BBL038330
• AKOS000307896
• WS-01902
• 4-nitro-3-(propan-2-yloxy)-1H-pyrazole
• MFCD03444365

• MDL： MFCD03444365
• Inchi： 1S/C6H9N3O3/c1-4(2)12-6-5(9(10)11)3-7-8-6/h3-4H,1-2H3,(H,7,8)
• InChI Key： AGROZLDMFCVKAN-UHFFFAOYSA-N
• SMILES： O(C1=C(C=NN1)[N+](=O)[O-])C(C)C

Computed Properties

• Exact Mass: 171.06439116g/mol
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7Ų